Cas no 2086184-54-3 (2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
2086184-54-3 structure
Product Name:2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
CAS No:2086184-54-3
MF:C13H18BN3O2
MW:259.111922740936
CID:6326184
PubChem ID:140776725
Update Time:2024-01-19
2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- CC1=NN2C=C(C=NC2=C1)B1OC(C)(C)C(C)(C)O1
- 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
- 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
- 2086184-54-3
- EN300-7430910
- 2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C13H18BN3O2/c1-9-6-11-15-7-10(8-17(11)16-9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
- InChI Key: UZRJEGRHOHIUPK-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC3=CC(C)=NN3C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 259.1492070g/mol
- Monoisotopic Mass: 259.1492070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6Ų
2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7430910-0.05g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 0.05g |
$174.0 | 2024-05-24 | |
| Enamine | EN300-7430910-0.1g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 0.1g |
$257.0 | 2024-05-24 | |
| Enamine | EN300-7430910-0.25g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 0.25g |
$367.0 | 2024-05-24 | |
| Enamine | EN300-7430910-0.5g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 0.5g |
$579.0 | 2024-05-24 | |
| Enamine | EN300-7430910-1.0g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 1.0g |
$743.0 | 2024-05-24 | |
| Enamine | EN300-7430910-2.5g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 2.5g |
$1454.0 | 2024-05-24 | |
| Enamine | EN300-7430910-5.0g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 5.0g |
$2152.0 | 2024-05-24 | |
| Enamine | EN300-7430910-10.0g |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2086184-54-3 | 95% | 10.0g |
$3191.0 | 2024-05-24 |
2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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